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Compound of Interest

Compound Name: e-64

Cat. No.: B1195508 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with detailed guidance on the proper dissolution and use of E-64, a potent and

irreversible inhibitor of cysteine proteases, in cell culture applications.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving E-64?

A1: E-64 is soluble in several solvents, including Dimethyl Sulfoxide (DMSO), water, and a 1:1

mixture of ethanol and water.[1][2][3] For cell culture applications, preparing a concentrated

stock solution in DMSO is a common practice.[2][3]

Q2: What is the solubility of E-64 in common solvents?

A2: The solubility of E-64 can vary slightly between suppliers. However, general solubility

guidelines are provided in the table below. To achieve higher concentrations, warming the

solution at 37°C for 10 minutes and/or using an ultrasonic bath may be helpful.[4]

Q3: How should I prepare a stock solution of E-64?

A3: A frequently used stock solution concentration is 10 mM in dry DMSO.[2][3] Aqueous stock

solutions, such as 1 mM in deionized water, can also be prepared, though heating may be

necessary for complete dissolution.[2][3]

Q4: How should I store the E-64 stock solution?
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A4: E-64 stock solutions are stable for several months when stored at -20°C.[2][4] It is

generally not recommended to store aqueous solutions for more than a day.[3]

Q5: What is the recommended final concentration of E-64 in cell culture media?

A5: The effective working concentration of E-64 in cell culture media typically ranges from 1 to

10 µM.[2][3] However, the optimal concentration can be cell-line dependent, with some studies

using up to 50 µM.
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Issue Possible Cause Solution

Precipitate forms in the cell

culture medium after adding E-

64.

The final concentration of the

solvent (e.g., DMSO) is too

high.

Ensure the final concentration

of the organic solvent in the

culture medium is insignificant,

as it may have physiological

effects.[3] Prepare a more

concentrated stock solution to

minimize the volume added to

the medium.

The E-64 stock solution was

not fully dissolved.

Before adding to the medium,

ensure the E-64 is completely

dissolved in the stock solution.

Gentle warming or sonication

may be necessary.[4]

Loss of E-64 activity in the

experiment.

Improper storage of the stock

solution.

Store E-64 stock solutions at

-20°C.[2][4] Avoid repeated

freeze-thaw cycles. Aliquoting

the stock solution is

recommended.

Instability in aqueous

solutions.

Prepare fresh dilutions in

aqueous buffers or cell culture

media for each experiment. Do

not store aqueous solutions for

extended periods.[3]

Observed cytotoxicity in cell

culture.

The concentration of E-64 is

too high.

Perform a dose-response

experiment to determine the

optimal, non-toxic

concentration for your specific

cell line.

The solvent concentration is

toxic to the cells.

Use a higher concentration

stock solution to reduce the

final solvent volume in the

culture medium. Run a solvent
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control to assess its effect on

cell viability.

Data Presentation
Table 1: Solubility and Recommended Concentrations of E-64

Parameter Value Reference

Molecular Weight 357.41 g/mol [5]

Solubility in DMSO ≥53.6 mg/mL [4]

Solubility in Water
20 mg/mL (heating may be

required)
[2][3]

Solubility in Ethanol/Water

(1:1)
20 mg/mL [1]

Recommended Stock Solution

(DMSO)
10 mM [2][3]

Recommended Stock Solution

(Aqueous)
1 mM [2][3]

Working Concentration in Cell

Culture
1 - 10 µM [2][3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM E-64 Stock Solution
in DMSO

Materials:

E-64 powder (MW: 357.41 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1195508?utm_src=pdf-body
https://www.selleckchem.com/datasheet/e-64-S737911-DataSheet.html
https://www.apexbt.com/e-64.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/816/692/e3132pis.pdf
https://agscientific.com/blog/e-64-faqs.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/298/258/e64-ro.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/816/692/e3132pis.pdf
https://agscientific.com/blog/e-64-faqs.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/816/692/e3132pis.pdf
https://agscientific.com/blog/e-64-faqs.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/816/692/e3132pis.pdf
https://agscientific.com/blog/e-64-faqs.html
https://www.benchchem.com/product/b1195508?utm_src=pdf-body
https://www.benchchem.com/product/b1195508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

1. Calculate the mass of E-64 required. For 1 mL of a 10 mM solution, you will need:

Mass = 10 mmol/L * 1 L/1000 mL * 1 mL * 357.41 g/mol = 0.0035741 g = 3.57 mg

2. Weigh out the calculated amount of E-64 powder in a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to the tube.

4. Vortex the solution until the E-64 is completely dissolved. Gentle warming to 37°C can aid

dissolution.[4]

5. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

6. Store the aliquots at -20°C.

Protocol 2: Dilution of E-64 Stock Solution into Cell
Culture Media

Materials:

10 mM E-64 stock solution in DMSO

Pre-warmed, complete cell culture medium

Procedure:

1. Determine the desired final concentration of E-64 in your cell culture medium.

2. Calculate the volume of the 10 mM stock solution needed. For example, to prepare 10 mL

of medium with a final concentration of 10 µM E-64:

(10 mM) * V1 = (10 µM) * (10 mL)

(10,000 µM) * V1 = (10 µM) * (10 mL)
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V1 = (10 µM * 10 mL) / 10,000 µM = 0.01 mL = 10 µL

3. Aseptically add the calculated volume of the E-64 stock solution to the pre-warmed cell

culture medium.

4. Mix thoroughly by gently pipetting or swirling the flask/plate.

5. Immediately apply the E-64-containing medium to your cells.

Mandatory Visualization

Stock Solution Preparation Cell Culture Application

Weigh E-64 Powder Add Anhydrous DMSO Vortex/Warm to Dissolve Aliquot Stock Solution Store at -20°C Thaw AliquotRetrieve for use Dilute in Culture Medium Add to Cells

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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